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Compound of Interest

Compound Name: Americium-243

Cat. No.: B1218457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health physics considerations

for Americium-243 (Am-243). The information is intended for professionals in research,

science, and drug development who may work with or encounter this radionuclide. This

document covers the core radiological properties, dosimetry, and biological behavior of Am-

243, along with detailed experimental protocols for its detection and quantification.

Radiological Properties
Americium-243 is a synthetic, radioactive actinide with a long half-life, making it a significant

concern in terms of long-term radiological protection.[1] It is produced in nuclear reactors

through neutron capture.[2] The primary mode of decay for Am-243 is alpha emission, which

poses a significant internal radiation hazard.[3][4]

Below is a summary of the key radiological properties of Americium-243.
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Property Value Reference

Half-life 7,370 years [3]

Primary Decay Mode Alpha (α) emission [3]

Specific Activity 7.4 x 10⁹ Bq/g (0.2 Ci/g) [5]

Alpha Decay Energy 5.439 MeV [6]

Major Alpha Particle Energies

5.275 MeV (87.4%), 5.233

MeV (11.0%), 5.181 MeV

(1.1%)

[5]

Major Gamma/X-ray Emissions
74.7 keV (68.2%), 43.5 keV

(5.9%)
[5]

Progeny Neptunium-239 (Np-239) [3]

Dosimetry
The primary radiological hazard from Americium-243 arises from internal exposure, as the

emitted alpha particles have a high linear energy transfer (LET) and can cause significant

damage to tissues if inhaled or ingested.[4] External exposure is of less concern due to the low

penetrating power of alpha particles, though there is a minor contribution from associated

gamma and X-ray emissions.[4]

Internal Dosimetry
Once internalized, Americium-243 translocates from the site of entry (e.g., lungs,

gastrointestinal tract) to other organs, with the skeleton and liver being the primary sites of

long-term deposition.[4] The biological half-life of americium in the skeleton is approximately 50

years, and in the liver, it is about 20 years.[4] This long-term retention contributes significantly

to the committed effective dose.

External Dosimetry
The external hazard from Am-243 is primarily due to the gamma and X-ray emissions from both

Am-243 itself and its short-lived decay product, Neptunium-239. While the energies of these
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photons are relatively low, they can contribute to the whole-body dose, especially when

handling larger quantities of the material.

The following table summarizes key dosimetric data for Americium-243.

Dosimetric Parameter
Value (for all compounds,
lung absorption type W)

Reference

Annual Limit on Intake (ALI) -

Ingestion
8 x 10⁵ Bq (2 x 10¹ µCi) [7]

Annual Limit on Intake (ALI) -

Inhalation
6 x 10³ Bq (2 x 10⁻¹ µCi) [7]

Derived Air Concentration

(DAC)
3 Bq/m³ (8 x 10⁻¹¹ µCi/mL) [7]

Inhalation Dose Coefficient

(Sv/Bq)

9.6 x 10⁻⁶ (Type M), 7.4 x 10⁻⁶

(Type F)
[8]

Ingestion Dose Coefficient

(Sv/Bq)
2.0 x 10⁻⁷ [8]

Experimental Protocols
Accurate quantification of Americium-243 in biological and environmental samples is crucial

for dose assessment and contamination control. The following sections provide an overview of

common analytical techniques.

Alpha Spectrometry for Fecal Samples
Alpha spectrometry is a highly sensitive method for the detection and quantification of alpha-

emitting radionuclides like Am-243. Fecal analysis is a key bioassay for assessing intake of

insoluble americium compounds.[9]

Methodology:

Sample Collection and Preparation: Collect a 24-hour fecal sample. The sample is then

ashed at high temperature (e.g., 500-600°C) to remove organic matter.
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Tracer Addition: A known activity of a different americium isotope, such as Americium-241, is

added to the ashed sample to act as a tracer for chemical yield determination.[10]

Dissolution: The ash is dissolved in strong acids, typically a mixture of nitric acid and

hydrochloric acid, often with the aid of microwave digestion.[11]

Radiochemical Separation: Americium is chemically separated from the sample matrix and

other interfering radionuclides using techniques such as co-precipitation (e.g., with

lanthanum fluoride or bismuth phosphate) and ion exchange or extraction chromatography.

[12][13]

Source Preparation: The purified americium fraction is electrodeposited onto a stainless-

steel disc to create a thin, uniform source suitable for alpha spectrometry.[10]

Alpha Spectrometry: The disc is placed in a vacuum chamber with a solid-state detector

(e.g., a silicon surface barrier or passivated implanted planar silicon detector). The detector

measures the energy of the alpha particles emitted from the sample. The distinct alpha

energies of Am-243 and the Am-241 tracer allow for their individual quantification.

Data Analysis: The activity of Am-243 in the original sample is calculated from the net counts

in its specific energy region, the counting efficiency of the detector, the chemical yield

(determined from the recovery of the Am-241 tracer), and the sample volume/mass.

Liquid Scintillation Counting
Liquid Scintillation Counting (LSC) is another sensitive technique for quantifying alpha and beta

emitters. It is particularly useful for samples with complex matrices.[14]

Methodology:

Sample Preparation: The sample (e.g., urine, digested tissue) is mixed with a liquid

scintillation cocktail in a vial. The cocktail contains a solvent and scintillating fluors that emit

light when they interact with radiation.[8]

Counting: The vial is placed in a liquid scintillation counter, which uses photomultiplier tubes

to detect the light pulses generated by the radioactive decay.[15]
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Data Analysis: The instrument records the number of light pulses per unit time, which is

proportional to the activity of the radionuclide in the sample. Energy discrimination can be

used to distinguish between different radionuclides based on the intensity of the light pulses.

For Am-243, which is an alpha emitter, the system can be optimized for alpha particle

detection.[14]

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS)
ICP-MS is a powerful technique for elemental and isotopic analysis, offering high sensitivity and

the ability to distinguish between different isotopes of the same element based on their mass-

to-charge ratio.[16]

Methodology:

Sample Preparation: Biological samples such as urine or blood are typically digested using

strong acids (e.g., nitric acid) in a microwave digestion system to break down the organic

matrix.[17]

Instrumental Analysis: The digested sample is introduced into the ICP-MS. The sample is

nebulized and transported into a high-temperature argon plasma, which atomizes and

ionizes the americium. The ions are then passed through a mass spectrometer, which

separates them based on their mass-to-charge ratio.

Data Analysis: The detector measures the abundance of ions at the specific mass-to-charge

ratio of Am-243. Quantification is typically performed using an internal standard, such as a

known concentration of a non-interfering element, and a calibration curve prepared from

certified standards.[16] Isotope dilution techniques can also be employed for high-precision

measurements.

Visualizations
The following diagrams illustrate key concepts related to the health physics of Americium-243.

Americium-243 (Am-243)
(t½ = 7370 y)

Neptunium-239 (Np-239)
(t½ = 2.356 d)

α decay Plutonium-239 (Pu-239)
(t½ = 24,110 y)

β⁻ decay Uranium-235 (U-235)
(Stable)

α decay
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Click to download full resolution via product page

Caption: Decay chain of Americium-243.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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